Cas no 7066-56-0 (2-amino-N-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]benzenesulfonamide)
![2-amino-N-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]benzenesulfonamide structure](https://www.kuujia.com/scimg/cas/7066-56-0x500.png)
7066-56-0 structure
Product name:2-amino-N-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]benzenesulfonamide
2-amino-N-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-N-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]benzenesulfonamide
- 2-Amino-N-(4-hydroxy-5-isopropyl-2-methylphenyl)benzenesulfonamide
- benzenesulfonamide, 2-amino-N-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-
- 2-amino-N-(4-hydroxy-2-methyl-5-propan-2-ylphenyl)benzenesulfonamide
- DTXSID10414710
- 7066-56-0
- 2-Amino-N-[4-hydroxy-2-methyl-5-(propan-2-yl)phenyl]benzene-1-sulfonamide
- AKOS002783870
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- Inchi: InChI=1S/C16H20N2O3S/c1-10(2)12-9-14(11(3)8-15(12)19)18-22(20,21)16-7-5-4-6-13(16)17/h4-10,18-19H,17H2,1-3H3
- InChI Key: SPXZELRZSRBMAH-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C=C1NS(=O)(=O)C2=CC=CC=C2N)C(C)C)O
Computed Properties
- Exact Mass: 320.1196
- Monoisotopic Mass: 320.119
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101A^2
- XLogP3: 3.5
Experimental Properties
- Density: 1.304
- Boiling Point: 501.9°C at 760 mmHg
- Flash Point: 257.4°C
- Refractive Index: 1.631
- PSA: 92.42
2-amino-N-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]benzenesulfonamide Related Literature
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Benjamin P. de Laune,Mariana J. Whitaker,Jose F. Marco,Michael F. Thomas,Frank J. Berry,Martin R. Lees,Colin Greaves J. Mater. Chem. C, 2017,5, 4985-4995
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Min-Ji Kim,Myoung-Seon Gong Analyst, 2012,137, 1487-1494
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Deshetti Jampaiah,Katie M. Tur,Samuel J. Ippolito,Ylias M. Sabri,James Tardio,Suresh K. Bhargava,Benjaram M. Reddy RSC Adv., 2013,3, 12963-12974
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Satyam Kumar,G. D. Dwivedi,Shiv Kumar,R. B. Mathur,U. Saxena,A. K. Ghosh,Amish G. Joshi,H. D. Yang,Sandip Chatterjee Dalton Trans., 2015,44, 3109-3117
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Valery A. Barachevsky,Yury A. Puankov,Tatyana M. Valova,Olga I. Kobeleva,K. Lyssenko New J. Chem., 2009,33, 2267-2277
7066-56-0 (2-amino-N-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]benzenesulfonamide) Related Products
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